N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-cyclopentyl-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C14H14F3N5O/c15-14(16,17)9-5-7-11(8-6-9)22-20-12(19-21-22)13(23)18-10-3-1-2-4-10/h5-8,10H,1-4H2,(H,18,23)
• InChI Key: RIAWGGCJKPUTEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C14H14F3N5O
• Molecular Weight: 325.29 g/mol

Description

N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, also known as CP-154,526, is a selective antagonist for corticotropin-releasing factor 1 (CRF1) receptors. This compound has been widely studied for its potential therapeutic applications in various psychiatric and neurological disorders such as anxiety, depression, and addiction.

Scientific Research Applications

Pharmacokinetics and Drug Metabolism

• Metabolism and Hemoglobin Adduct Formation :A study by Fennell et al. (2005) evaluated the metabolism of acrylamide in humans, focusing on hemoglobin adduct formation following oral and dermal administration. This research is relevant for understanding the metabolic pathways and potential toxicological impacts of chemicals, including N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, by examining how similar compounds are processed in the body (Fennell et al., 2005).

• Pharmacokinetic Assessment Using Spectral Analysis and PET :Meikle et al. (1998) investigated the pharmacokinetics of radiolabeled anti-cancer drugs using spectral analysis and positron emission tomography (PET), providing a methodological approach for studying drug distribution and metabolism. Such techniques could be applied to N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide to understand its behavior in vivo (Meikle et al., 1998).

Drug Development and Therapeutic Applications

• Oral Formulations for Lipophilic Drugs :Charkoftaki et al. (2010) developed milk-based formulations for lipophilic drugs, demonstrating a novel approach for enhancing the pharmacokinetic properties of drugs. This research could inform the development of oral formulations for N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide, especially if it possesses lipophilic characteristics (Charkoftaki et al., 2010).

• Novel Anti-Cancer Drugs Evaluation :A study by Rubenstein and Zeitlin (1998) on the use of Sodium 4-phenylbutyrate for cystic fibrosis patients highlights the potential of repurposing existing drugs for new therapeutic applications. Similar research could explore the use of N-cyclopentyl-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide in treating various diseases, based on its mechanism of action (Rubenstein & Zeitlin, 1998).